Cas no 414906-63-1 (n-(2,6-Dichlorophenyl)-3-oxobutanamide)

n-(2,6-Dichlorophenyl)-3-oxobutanamide structure
414906-63-1 structure
Product Name:n-(2,6-Dichlorophenyl)-3-oxobutanamide
CAS No:414906-63-1
MF:C10H9Cl2NO2
MW:246.089960813522
CID:2669831
Update Time:2023-08-06

n-(2,6-Dichlorophenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

    • 2,6-DICHLOROACETOACETANILID
    • N-(2,6-dichlorophenyl)-3-oxobutanamide
    • CBMicro_013536
    • SMSF0005486
    • CB05757
    • n-(2,6-Dichlorophenyl)-3-oxobutanamide
    • Inchi: 1S/C10H9Cl2NO2/c1-6(14)5-9(15)13-10-7(11)3-2-4-8(10)12/h2-4H,5H2,1H3,(H,13,15)
    • InChI Key: JPXHNMQMXTUZGE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1NC(CC(C)=O)=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.2
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